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Compound of Interest

Compound Name: CAY10698

Cat. No.: B15575841 Get Quote

For laboratory professionals, researchers, and scientists in the field of drug development, the

proper handling and disposal of chemical compounds are paramount to ensuring a safe and

compliant laboratory environment. This document provides essential safety and logistical

information regarding the proper disposal of CAY10698, a potent and selective inhibitor of 12-

Lipoxygenase (12-LOX).

Safety and Handling Precautions
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, CAY10698 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS).

However, standard laboratory safety protocols should always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are recommended.

Hand Protection: Wear appropriate chemical-resistant gloves. Although the product is not

classified as a skin irritant, gloves are essential to prevent absorption.

Body Protection: A laboratory coat should be worn.

First Aid Measures:

After inhalation: Move the person to fresh air. If symptoms persist, consult a physician.
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After skin contact: Wash off with soap and plenty of water. Generally, the product does not

irritate the skin.

After eye contact: Rinse opened eye for several minutes under running water.

After swallowing: If symptoms persist, consult a doctor.

Disposal Procedures
While CAY10698 is not classified as hazardous, it is crucial to prevent its release into the

environment.

Step-by-Step Disposal Guidance:

Small Spills: For minor spills, absorb the material with an inert absorbent material (e.g.,

sand, diatomite, acid binders, universal binders, sawdust) and collect it into a suitable,

labeled container for disposal[1].

Unused Product: Unused CAY10698 should be disposed of in accordance with local, state,

and federal regulations. While not classified as hazardous, it is best practice to treat it as

chemical waste.

Container Disposal: Empty containers may retain product residue. Do not reuse empty

containers. They should be disposed of in a safe manner in accordance with governmental

regulations.

Environmental Precautions: Do not allow the product to enter sewers or surface and ground

water[2].

It is the responsibility of the waste generator to determine the proper waste classification and

disposal methods in compliance with applicable regulations.

Chemical and Physical Properties of CAY10698
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Property Value

CAS Number 684236-01-9

Molecular Formula C₁₇H₁₇N₃O₄S₂[3]

Molecular Weight 391.5 g/mol [3]

Appearance A crystalline solid

Solubility
DMF: 25 mg/ml; DMSO: 20 mg/ml; Ethanol: 0.5

mg/ml; DMF:PBS (pH 7.2) (1:1): 0.5 mg/ml[3]

Flammability Product is not flammable

Explosion Hazard
Product does not present an explosion

hazard[4]

CAY10698 Signaling Pathway
CAY10698 is a selective inhibitor of 12-lipoxygenase (12-LOX). This enzyme catalyzes the

conversion of arachidonic acid to 12-hydroperoxyeicosatetraenoic acid (12-HpETE)[3]. This

pathway is implicated in various physiological and pathological processes.

Arachidonic Acid

12-Lipoxygenase (12-LOX)

12-HpETE

CAY10698

Click to download full resolution via product page

Inhibitory action of CAY10698 on the 12-LOX pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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